Cas no 170862-36-9 ((aS,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile)

(aS,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile Properties

Names and Identifiers

• (αS,βR)-β-(2,4-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanenitrile
• (2S,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanenitrile
• [R-(R*,S*)]-β-(2,4-Difluorophenyl)-β-hydroxy-α-Methyl-1H-1,2,4-triazole-1-butanenitrile
• (2S,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-Methyl-4-(1H-1,2,4-triazol-1-yl)butanenitrile
• (alphaS,betaR)-beta-(2,4-Difluorophenyl)-beta-hydroxy-alpha-methyl-1H-1,2,4-triazole-1-butanenitrile
• (aS,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile
• (2S,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butyronitrile
• RW9C9R5JXT
• SCHEMBL6629294
• 1H-1,2,4-Triazole-1-butanenitrile, beta-(2,4-difluorophenyl)-beta-hydroxy-alpha-methyl-, [R-(R*,S*)]-
• A-(2,4-Difluorophenyl)-
• ZURMGBIMFHVPNC-TVQRCGJNSA-N
• 1H-1,2,4-Triazole-1-butanenitrile, beta-(2,4-difluorophenyl)-beta-hydroxy-alpha-methyl-, (alphaS,betaR)-
• AR)-
• A-hydroxy-
• AS,
• DTXSID80432007
• A-methyl-1H-1,2,4-triazole-1-butanenitrile
• 170862-36-9
• Isavuconazole Impurity 4
• (
• 3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanenitrile, (2S,3R)-
• [R-(R*,S*)]-beta-(2,4-Difluorophenyl)-beta-hydroxy-alpha-methyl-1H-1,2,4-triazole-1-butanenitrile
• +Expand

• InChIKey： ZURMGBIMFHVPNC-TVQRCGJNSA-N
• Inchi： InChI=1S/C13H12F2N4O/c1-9(5-16)13(20,6-19-8-17-7-18-19)11-3-2-10(14)4-12(11)15/h2-4,7-9,20H,6H2,1H3/t9-,13+/m0/s1
• SMILES： CC(C#N)C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O

Computed Properties

• Exact Mass: 278.09800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 278.09791734g/mol
• Heavy Atom Count: 20
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• LogP: 1.60378
• PSA: 74.73000
• Melting Point: 178-182 ºC (isopropanol )
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),